Cas no 2097941-13-2 (1-({1-(E)-2-phenylethenesulfonylazetidin-3-yl}methyl)pyrrolidine-2,5-dione)

• Product name: 1-({1-(E)-2-phenylethenesulfonylazetidin-3-yl}methyl)pyrrolidine-2,5-dione
• CAS No: 2097941-13-2
• MF: C₁₆H₁₈N₂O₄S
• MW: 334.390122890472
• CID: 6421579
• PubChem ID: 126855178

1-({1-(E)-2-phenylethenesulfonylazetidin-3-yl}methyl)pyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1-({1-(E)-2-phenylethenesulfonylazetidin-3-yl}methyl)pyrrolidine-2,5-dione
• 2097941-13-2
• 1-({1-[(E)-2-phenylethenesulfonyl]azetidin-3-yl}methyl)pyrrolidine-2,5-dione
• 1-[[1-[(E)-2-phenylethenyl]sulfonylazetidin-3-yl]methyl]pyrrolidine-2,5-dione
• AKOS040702448
• F6549-7242

• Inchi： 1S/C16H18N2O4S/c19-15-6-7-16(20)18(15)12-14-10-17(11-14)23(21,22)9-8-13-4-2-1-3-5-13/h1-5,8-9,14H,6-7,10-12H2/b9-8+
• InChI Key： STOGVGNTNPFLHQ-CMDGGOBGSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(N1CC(CN2C(CCC2=O)=O)C1)(=O)=O

Computed Properties

• Exact Mass: 334.09872823g/mol
• Monoisotopic Mass: 334.09872823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 580
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 83.1Ų

Additional information on 1-({1-(E)-2-phenylethenesulfonylazetidin-3-yl}methyl)pyrrolidine-2,5-dione

Comprehensive Overview of 1-({1-(E)-2-phenylethenesulfonylazetidin-3-yl}methyl)pyrrolidine-2,5-dione (CAS No. 2097941-13-2)

In the realm of pharmaceutical and organic chemistry, 1-({1-(E)-2-phenylethenesulfonylazetidin-3-yl}methyl)pyrrolidine-2,5-dione (CAS No. 2097941-13-2) has emerged as a compound of significant interest due to its unique structural features and potential applications. This molecule, characterized by its azetidine and pyrrolidine-2,5-dione moieties, is often explored for its role in drug discovery and development. Researchers are particularly intrigued by its sulfonyl and vinylphenyl groups, which contribute to its reactivity and binding properties.

The compound's molecular structure is a focal point for synthetic chemists, as it combines a rigid azetidine ring with a flexible pyrrolidine-2,5-dione scaffold. This hybrid architecture is reminiscent of bioactive molecules targeting enzymes like proteases or kinases, which are hot topics in current cancer research and neurodegenerative disease studies. The (E)-2-phenylethenesulfonyl group further enhances its potential as a pharmacophore, making it a candidate for structure-activity relationship (SAR) investigations.

Recent trends in AI-driven drug discovery have amplified interest in compounds like 1-({1-(E)-2-phenylethenesulfonylazetidin-3-yl}methyl)pyrrolidine-2,5-dione. Computational models often highlight its drug-likeness and ADMET properties, addressing common user queries such as "How do sulfonyl-containing compounds improve bioavailability?" or "What are the synthetic routes for azetidine derivatives?". These questions reflect the compound's relevance in medicinal chemistry forums and patent literature.

From a synthetic perspective, the compound's CAS No. 2097941-13-2 is frequently searched in chemical databases like Reaxys or SciFinder. Its sulfonamide linkage and vinyl group offer versatility in cross-coupling reactions, a technique widely discussed in green chemistry circles. Environmental concerns have spurred demand for sustainable synthesis methods, aligning with this compound's potential for catalysis and bioconjugation applications.

In summary, 1-({1-(E)-2-phenylethenesulfonylazetidin-3-yl}methyl)pyrrolidine-2,5-dione represents a convergence of structural novelty and therapeutic potential. Its study addresses pressing industry needs, from fragment-based drug design to high-throughput screening, ensuring its place in contemporary chemical research discourse.